2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one
• InChI: InChI=1S/C16H12N4O/c21-15-10-14(11-6-2-1-3-7-11)19-20(15)16-17-12-8-4-5-9-13(12)18-16/h1-9H,10H2,(H,17,18)
• InChI Key: HEKWTLYXSBFEEL-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN(C1=O)C2=NC3=CC=CC=C3N2)C4=CC=CC=C4
• Molecular Formula: C16H12N4O
• Molecular Weight: 276.29 g/mol

Description

2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one, also known as BPPO, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPPO is a pyrazolone derivative that contains a benzimidazole moiety, which makes it a unique molecule with diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has been shown to inhibit cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has been shown to interact with DNA and inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one can inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In vivo studies have shown that 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has several advantages as a research tool, including its unique structure, diverse biological activities, and ease of synthesis. However, there are also some limitations to its use in lab experiments, including its potential toxicity, limited solubility, and lack of specificity for certain targets.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one, including the development of more specific inhibitors for certain targets, the optimization of its synthesis method to improve yield and purity, and the exploration of its potential applications in other fields, such as agriculture and food science. Additionally, further studies are needed to elucidate the mechanism of action of 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one and its potential side effects in vivo.
In conclusion, 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one is a unique heterocyclic compound with diverse biological activities that has gained significant attention in the scientific community. Its potential applications in various fields, including medicinal chemistry, material science, and environmental science, make it a promising research tool for future studies. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one can be synthesized through a multistep process that involves the condensation of 2-aminobenzimidazole with ethyl acetoacetate, followed by cyclization with hydrazine hydrate and phenylhydrazine. The final product is obtained through the reaction of the resulting pyrazolone with acetic anhydride. This synthesis method has been optimized to produce high yields of 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one with good purity.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has been shown to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. In material science, 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has been used as a building block for the synthesis of novel polymers and metal complexes. In environmental science, 2-(1H-benzimidazol-2-yl)-5-phenyl-4H-pyrazol-3-one has been used as a fluorescent probe for the detection of heavy metal ions.